![molecular formula C20H20N2O4S2 B2775546 (E)-N-(4-ethoxyphenyl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide CAS No. 637318-86-6](/img/structure/B2775546.png)
(E)-N-(4-ethoxyphenyl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide
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Description
(E)-N-(4-ethoxyphenyl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide is a useful research compound. Its molecular formula is C20H20N2O4S2 and its molecular weight is 416.51. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
A series of compounds structurally related to the specified chemical have been synthesized and evaluated for their antitumor activities. These compounds have shown moderate antitumor activity against various malignant tumor cells, with certain cell lines, such as the UO31 renal cancer cell line, being particularly sensitive to some of the tested compounds (Horishny & Matiychuk, 2020). Additionally, novel thioxothiazolidin-4-one derivatives have been shown to inhibit tumor growth and angiogenesis in mouse models, indicating their potential as candidates for anticancer therapy (Chandrappa et al., 2010).
Antibacterial and Antifungal Agents
Research into derivatives of this compound includes the synthesis and evaluation of their antimicrobial properties. Some compounds have been found to possess significant antibacterial and antifungal activities, comparable to standard drugs, highlighting their potential as new therapeutic agents (Patel & Shaikh, 2010).
Apoptosis Regulation
The structural motif of this compound has been utilized in the design of apoptosis signal-regulating kinase 1 (ASK1) inhibitors. A novel scaffold, identified through virtual screening and biochemical testing, has shown potent inhibitory activity against ASK1, suggesting its relevance in treating conditions associated with increased ASK1 activity (Volynets et al., 2013).
properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4S2/c1-2-25-15-9-7-14(8-10-15)21-18(23)6-3-11-22-19(24)17(28-20(22)27)13-16-5-4-12-26-16/h4-5,7-10,12-13H,2-3,6,11H2,1H3,(H,21,23)/b17-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXJWHNZYNQPFEF-GHRIWEEISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CCCN2C(=O)C(=CC3=CC=CO3)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)NC(=O)CCCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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